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Compound of Interest

Compound Name: NUCC-0226272

Cat. No.: B12372003

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of solutions of NUCC-0226272, a
potent Proteolysis Targeting Chimera (PROTAC) that induces the degradation of EZH2, for
both in vitro and in vivo research applications.

Compound Data

Quantitative data for NUCC-0226272 is summarized in the table below for easy reference.

Parameter Value Source
Molecular Weight 1182.56 g/mol [1]
Formula C67H91N908S [1]

CAS Number 3004503-12-9 [1]
Appearance White to off-white solid [1]
Purity >98%

In Vitro Solubility 100 mg/mL in DMSO (84.56 0]

mM)

Experimental Protocols
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In Vitro Stock Solution Preparation (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution of NUCC-0226272 in
Dimethyl Sulfoxide (DMSO).

Materials:

NUCC-0226272 powder

Anhydrous/newly opened DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of NUCC-0226272 powder. For example, to
prepare 1 mL of 100 mM stock solution, weigh 118.26 mg of NUCC-0226272.

o Dissolution: Add the appropriate volume of newly opened DMSO to the NUCC-0226272
powder. It is noted that hygroscopic DMSO can significantly impact solubility.[1]

e Mixing: Vortex the solution thoroughly to facilitate dissolution.

e Sonication: If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution
until the solution is clear.[1]

» Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1
month.[1]

In Vivo Suspended Solution Preparation (3.5 mg/mL)

This protocol details the preparation of a 3.5 mg/mL suspended solution suitable for oral and
intraperitoneal injections in animal studies.[1] This example is for preparing 1 mL of the working
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solution.

Materials:

e NUCC-0226272 stock solution in DMSO (e.g., 35 mg/mL)
e PEG300

e Tween-80

e Saline (0.9% NaCl)

 Sterile tubes

o Pipettes

Procedure:

e Initial Mixture: In a sterile tube, add 100 pL of a 35 mg/mL NUCC-0226272 DMSO stock
solution to 400 pL of PEG300. Mix thoroughly until uniform.

e Add Surfactant: To the mixture from step 1, add 50 pL of Tween-80 and mix until evenly
distributed.

e Final Formulation: Add 450 pL of Saline to the mixture to bring the total volume to 1 mL. Mix
thoroughly to ensure a uniform suspension.

o Administration: The resulting 3.5 mg/mL suspended solution is now ready for oral or
intraperitoneal injection. It is recommended to keep the DMSO proportion in the working
solution below 2% for animals that may be weak.[1]

Visualized Workflow

The following diagram illustrates the key steps for preparing a NUCC-0226272 solution for in
vitro experiments.
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In Vitro Solution Preparation Workflow
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Caption: Workflow for preparing NUCC-0226272 in vitro stock solution.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12372003?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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